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Compound Focus: 12-Bromododecanoic Acid

CAS No.: 73367-80-3

Cat. No.: S577883

Physical Properties & Handling

The table below consolidates the essential technical data for 12-Bromododecanoic acid, which is crucial for

any experimental setup.

Property Value / Description Source
Appearance Off-white powder [1]
Purity > 97% [1] [2]
Melting Point 52-55°C [2]
Molecular 279.21 - 279.22 g/mol [1][3]
Weight

Molecular C12H23BrOz [1] [3]
Formula

Solubility Soluble in chloroform (~50 mg/mL), yielding a clear to slightly hazy, [2]

colorless to faintly yellow solution.
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Property Value |/ Description Source
Flash Point 110 °C (closed cup) [2]
Storage Store at room temperature, away from light. [1]
Shelf Life 2 years [1]

Experimental Protocol: Solution Preparation

Here is a detailed methodology for preparing a solution of 12-Bromododecanoic acid in chloroform, which

can be included as a standard operating procedure.

e Principle: This protocol describes a method to prepare a standard solution of 12-Bromododecanoic
acid using chloroform as the solvent, leveraging its known solubility in this medium [2].
¢ Materials:
o 12-Bromododecanoic acid (=97% purity) [1] [2]
Chloroform (anhydrous, reagent grade)
Analytical balance
Volumetric flask (e.g., 10 mL)
Sonicator (e.g., Soniprep 150 or similar) [4]
e Procedure:
o Weighing: Tare a clean weighing boat on an analytical balance. Accurately weigh 50 mg of 12-
Bromododecanoic acid powder.
o Transfer: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.
o Dissolution: Add a small amount of chloroform (around 5-7 mL) to the flask. Swirl gently to
disperse the solid.

o

[¢]

[¢]

[e]

o Sonication: Place the flask in a sonicator bath for approximately 5 minutes at room
temperature to facilitate complete dissolution and ensure any aggregates are dispersed [4].

o Final Volume: After sonication, dilute the solution to the 10 mL mark with chloroform, resulting
in a final concentration of 5 mg/mL.

o Inspection: Observe the solution. It should appear clear to slightly hazy and colorless to faintly
yellow [2].

The workflow for this preparation method is straightforward, as shown in the following diagram:
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Safety & Handling Guidelines

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s577883?utm_src=pdf-body-img
https://www.smolecule.com/products/s577883?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

For FAQs and safety documentation, the following points are critical.

¢ Personal Protective Equipment (PPE): It is recommended to wear gloves, type N95 respirators,
and eyeshields when handling this compound [2].
e Storage & Stability:
o Storage Conditions: The chemical should be stored at room temperature and protected from

light to maintain stability [1].
o Shelf Life: It has a typical shelf life of 2 years under these recommended conditions [1].
¢ General Applications: This compound is primarily used as a versatile building block in organic
synthesis. Its structure allows for reactions at both the carboxylic acid (to form esters or amides) and
the bromine terminus (for nucleophilic substitution), making it useful in developing surfactants,
polymer modifiers, and pharmaceutical intermediates [1].

Troubleshooting & Knowledge Gaps
The search results lack detailed protocols for resolving specific solubility problems. To build a more
comprehensive knowledge base, you could consider the following:

¢ Exploring Alternative Solvents: If solubility in chloroform is insufficient for your application, you
could experimentally test other organic solvents like DMSO, DMF, or tetrahydrofuran (THF), which
are common for dissolving similar organic compounds.

e Application-Specific Optimization: The optimal solvent and concentration might depend heavily on
your downstream application. For instance, the required purity and solvent compatibility differ
between polymer synthesis and biochemical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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